Cas no 2455508-19-5 (Glyoxalase I inhibitor 6)

Glyoxalase I inhibitor 6 is a selective and potent small-molecule inhibitor targeting the glyoxalase I (GLO1) enzyme, which plays a critical role in the detoxification of methylglyoxal (MG), a reactive dicarbonyl metabolite. This inhibitor exhibits high specificity, effectively disrupting the glyoxalase pathway and leading to the accumulation of cytotoxic MG, making it a valuable tool for studying GLO1-dependent metabolic processes. Its well-characterized mechanism of action and robust inhibitory activity make it suitable for research applications in cancer biology, diabetes, and oxidative stress-related studies. The compound demonstrates favorable solubility and stability under physiological conditions, ensuring reliable performance in both in vitro and cellular assays.
Glyoxalase I inhibitor 6 structure
Glyoxalase I inhibitor 6 structure
Product Name:Glyoxalase I inhibitor 6
CAS No:2455508-19-5
MF:C18H15N3O5S
MW:385.393802881241
CID:5518106
Update Time:2026-03-10

Glyoxalase I inhibitor 6 Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 4-[(1E)-2-[3-(aminosulfonyl)-4-methylphenyl]diazenyl]-1-hydroxy-
    • Glyoxalase I inhibitor 6
    • Inchi: 1S/C18H15N3O5S/c1-10-6-7-11(8-16(10)27(19,25)26)20-21-15-9-14(18(23)24)17(22)13-5-3-2-4-12(13)15/h2-9,22H,1H3,(H,23,24)(H2,19,25,26)/b21-20+
    • InChI Key: DXHDPHYZULAOTP-QZQOTICOSA-N
    • SMILES: C1(O)=C2C(C=CC=C2)=C(/N=N/C2=CC=C(C)C(S(N)(=O)=O)=C2)C=C1C(O)=O

Glyoxalase I inhibitor 6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1673142-5mg
Glyoxalase I inhibitor 6
2455508-19-5 98%
5mg
$154.0 2025-03-03
Ambeed
A1673142-10mg
Glyoxalase I inhibitor 6
2455508-19-5 98%
10mg
$247.0 2025-03-03
Ambeed
A1673142-50mg
Glyoxalase I inhibitor 6
2455508-19-5 98%
50mg
$537.0 2025-03-14
Ambeed
A1673142-100mg
Glyoxalase I inhibitor 6
2455508-19-5 98%
100mg
$913.0 2025-03-14
Ambeed
A1673142-25mg
Glyoxalase I inhibitor 6
2455508-19-5 98%
25mg
$316.0 2025-03-14
Ambeed
A1673142-5mg
Glyoxalase I inhibitor 6
2455508-19-5 98%
5mg
$900.0 2025-06-09
Ambeed
A1673142-10mg
Glyoxalase I inhibitor 6
2455508-19-5 98%
10mg
$1440.0 2025-06-09

Additional information on Glyoxalase I inhibitor 6

Glyoxalase I Inhibitor 6 (CAS No. 2455508-19-5): A Comprehensive Overview

Glyoxalase I, also known as Glyoxalase I, is a critical enzyme in the glyoxylate cycle, playing a pivotal role in the detoxification of reactive dicarbonyl compounds such as glyoxal. The compound Glyoxalase I Inhibitor 6 (CAS No. 2455508-19-5) has garnered significant attention in recent years due to its potential applications in pharmaceutical and biochemical research. This inhibitor specifically targets the Glyoxalase I enzyme, thereby modulating metabolic pathways and offering insights into various disease mechanisms.

The Glyoxalase I Inhibitor 6 is structurally characterized by its ability to bind to the active site of the enzyme, thereby preventing the conversion of glyoxal to hydroxyacetaldehyde. This inhibition has far-reaching implications in understanding and potentially treating conditions associated with elevated levels of dicarbonyl compounds, such as diabetic complications and certain types of cancer.

Recent studies have highlighted the importance of Glyoxalase I Inhibitor 6 in elucidating the role of glyoxylate metabolism in cellular stress responses. The inhibitor has been shown to induce oxidative stress in cancer cells, leading to apoptosis and reduced tumor growth. This mechanism has opened new avenues for developing targeted therapies that leverage the inhibitory effects of Glyoxalase I Inhibitor 6.

Moreover, research has demonstrated that Glyoxalase I Inhibitor 6 can modulate inflammatory pathways by affecting the levels of reactive oxygen species (ROS) and other metabolites involved in cellular signaling. This finding is particularly relevant in the context of chronic inflammatory diseases, where glyoxylate metabolism plays a significant role. By inhibiting Glyoxalase I, this compound may help reduce inflammation and associated pathological processes.

The synthesis and characterization of Glyoxalase I Inhibitor 6 (CAS No. 2455508-19-5) have been refined through advanced chemical methodologies, ensuring high purity and efficacy. These advancements have enabled researchers to conduct detailed mechanistic studies, further elucidating the interactions between the inhibitor and its target enzyme. Such studies are crucial for optimizing drug design and improving therapeutic outcomes.

In conclusion, Glyoxalase I Inhibitor 6 represents a promising tool for investigating metabolic pathways and developing novel therapeutic strategies. Its ability to modulate Glyoxalase I activity opens up new possibilities for treating a wide range of diseases, including cancer and inflammatory disorders. As research continues to uncover the multifaceted roles of glyoxylate metabolism, compounds like Glyoxalase I Inhibitor 6 will undoubtedly play a central role in advancing our understanding and treatment of these conditions.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.